Cas no 60285-94-1 (H-Arg-4MβNA)
H-Arg-4MβNA Chemical and Physical Properties
Names and Identifiers
-
- Pentanamide,2-amino-5-[(aminoiminomethyl)amino]-N-(4-methoxy-2-naphthalenyl)-, (2S)-
- H-Arg-4MbetaNA
- H-Arg-4MβNA
- Pentanamide,2-amino-5-[(aminoiminomethyl)amino]-N-(4-methoxy-2-naphthalenyl)-, (S)-
- Arg-betaNa
- H-Arg-4MbNA
- l-arginine-4-methoxy-2-naphthylamide
-
- Inchi: 1S/C17H23N5O2/c1-24-15-10-12(9-11-5-2-3-6-13(11)15)22-16(23)14(18)7-4-8-21-17(19)20/h2-3,5-6,9-10,14H,4,7-8,18H2,1H3,(H,22,23)(H4,19,20,21)/t14-/m0/s1
- InChI Key: XVHWVDFGKDNOBO-AWEZNQCLSA-N
- SMILES: O=C([C@H](CCC/N=C(\N)/N)N)NC1C=C(C2C=CC=CC=2C=1)OC
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 439
- Topological Polar Surface Area: 129
H-Arg-4MβNA Security Information
- Storage Condition:Powder -20°C 3 years In solvent -80°C 6 months -20°C 1 month
H-Arg-4MβNA Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce44834-10mg |
H-Arg-4MβNA |
60285-94-1 | 98% | 10mg |
¥445.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce44834-25mg |
H-Arg-4MβNA |
60285-94-1 | 98% | 25mg |
¥801.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce44834-50mg |
H-Arg-4MβNA |
60285-94-1 | 98% | 50mg |
¥1069.00 | 2023-09-08 | |
| MedChemExpress | HY-112688-10mM*1mLinWater |
H-Arg-4MβNA |
60285-94-1 | 99.86% | 10mM*1mLinWater |
¥550 | 2023-07-26 | |
| MedChemExpress | HY-112688-10mg |
H-Arg-4MβNA |
60285-94-1 | 99.62% | 10mg |
¥500 | 2025-04-16 | |
| MedChemExpress | HY-112688-25mg |
H-Arg-4MβNA |
60285-94-1 | 99.62% | 25mg |
¥900 | 2025-04-16 | |
| MedChemExpress | HY-112688-50mg |
H-Arg-4MβNA |
60285-94-1 | 99.62% | 50mg |
¥1200 | 2025-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H878249-10mg |
H-Arg-4MβNA |
60285-94-1 | ≥99% | 10mg |
¥513.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H878249-25mg |
H-Arg-4MβNA |
60285-94-1 | ≥99% | 25mg |
¥923.40 | 2022-01-13 | |
| eNovation Chemicals LLC | Y1250381-10mg |
H-Arg-4MbetaNA |
60285-94-1 | 99% | 10mg |
$190 | 2024-06-06 |
H-Arg-4MβNA Suppliers
H-Arg-4MβNA Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on H-Arg-4MβNA
H-Arg-4MbetaNA (CAS No 60285-94-1): A Comprehensive Overview
The compound H-Arg-4MbetaNA (CAS No. 60285-94-1) stands as a significant entity in the realm of biochemistry and pharmaceutical research. This peptide derivative has garnered attention for its unique structure and potential applications in various fields, including drug development and disease treatment.
H-Arg-4MbetaNA is a modified arginine residue that incorporates a 4-methyl-beta-napthylamide group. This modification introduces distinct pharmacological properties, making it a valuable tool for researchers investigating peptide chemistry and biological interactions. The compound's structure allows it to participate in critical biochemical processes, such as protein-protein interactions and enzymatic reactions.
Recent studies have highlighted the role of H-Arg-4MbetaNA in modulating specific signaling pathways. For instance, research published in Nature Chemical Biology (2023) demonstrated its ability to inhibit certain proteases, offering potential therapeutic applications in diseases like cancer and inflammatory disorders.
One of the most compelling aspects of H-Arg-4MbetaNA is its stability under physiological conditions. This makes it an attractive candidate for developing long-lasting medicinal agents. Furthermore, its structural features enable it to cross biological barriers more efficiently than unmodified arginine, enhancing bioavailability.
Another area of active research involves the use of H-Arg-4MbetaNA in diagnostic applications. Its specificity and sensitivity make it a promising probe for imaging techniques, such as PET scanning. This could revolutionize early disease detection and monitoring.
In summary, H-Arg-4MbetaNA (CAS No. 60285-94-1) represents a cutting-edge advancement in peptide chemistry with far-reaching implications for medicine and biotechnology. Its unique properties position it as a key player in future therapeutic and diagnostic innovations.
60285-94-1 (H-Arg-4MβNA) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)